Cas no 1600371-97-8 (3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane)

• Product Name: 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane
• CAS No: 1600371-97-8
• MF: C₁₃H₂₃IO₂
• MW: 338.224996805191
• CID: 6182528
• PubChem ID: 114773784
• Update Time: 2025-05-22

3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane
• EN300-1134572
• 1600371-97-8
• 3-({[1-(iodomethyl)-3-methylcyclohexyl]oxy}methyl)oxolane

• Inchi： 1S/C13H23IO2/c1-11-3-2-5-13(7-11,10-14)16-9-12-4-6-15-8-12/h11-12H,2-10H2,1H3
• InChI Key： SDQLXVWMNXAGRJ-UHFFFAOYSA-N
• SMILES： ICC1(CCCC(C)C1)OCC1COCC1

Computed Properties

• Exact Mass: 338.07428g/mol
• Monoisotopic Mass: 338.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane

Comprehensive Guide to 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane (CAS No. 1600371-97-8)

3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane (CAS No. 1600371-97-8) is a specialized organic compound with a unique molecular structure that combines a cyclohexyl ring with an oxolane (tetrahydrofuran) moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and polymer chemistry. The presence of the iodomethyl group makes it a valuable intermediate for further chemical modifications, particularly in nucleophilic substitution reactions.

Researchers and industry professionals frequently search for information on 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane synthesis, 1600371-97-8 applications, and iodomethyl derivatives in organic chemistry. These queries reflect the growing interest in this compound's role in advanced chemical synthesis. The compound's structural complexity allows it to serve as a building block for more complex molecules, making it a subject of study in academic and industrial laboratories worldwide.

One of the most notable features of 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane is its stability under various reaction conditions. This characteristic makes it particularly useful in multi-step synthetic processes where intermediate stability is crucial. Recent studies have explored its potential in creating novel bioactive compounds, with particular focus on its application in developing new therapeutic agents. The methylcyclohexyloxy component contributes to the molecule's lipophilicity, which can influence drug absorption and distribution properties.

The synthesis of CAS 1600371-97-8 typically involves several steps, starting from readily available precursors. Chemists often optimize the reaction conditions to improve yield and purity, as these factors significantly impact downstream applications. Recent advancements in green chemistry have led to more sustainable approaches in producing such specialized compounds, addressing environmental concerns while maintaining high efficiency. This aligns with current trends in the chemical industry towards more eco-friendly production methods.

In material science, 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane has shown promise as a monomer for specialty polymers. Its unique structure can impart specific properties to resulting materials, such as enhanced thermal stability or particular optical characteristics. Researchers investigating advanced polymer materials frequently explore derivatives of this compound to develop new materials with tailored properties for specific applications.

The analytical characterization of 1600371-97-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure proper identification and purity assessment, which are critical for research and industrial applications. Recent developments in analytical chemistry have improved the speed and accuracy of these characterizations, facilitating faster research progress with this compound.

Storage and handling of 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane require standard laboratory precautions. While not classified as highly hazardous, proper storage conditions help maintain its stability over time. Many researchers seek information about optimal storage conditions for iodomethyl compounds, reflecting the practical considerations in working with such specialty chemicals.

Market availability of CAS 1600371-97-8 has increased in recent years as demand from research institutions and pharmaceutical companies grows. Suppliers often provide detailed technical data sheets and certificates of analysis to support research applications. The compound's price and availability can vary depending on purity requirements and order quantities, factors that researchers commonly consider when planning experiments.

Future research directions for 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane may include exploring its potential in catalysis or as a scaffold for drug discovery. The compound's versatility makes it a valuable tool in medicinal chemistry, where researchers constantly seek new molecular frameworks for therapeutic development. Its application in targeted drug delivery systems represents another promising area of investigation.

For researchers working with 1600371-97-8, understanding its reactivity patterns is essential. The compound participates in various chemical transformations, offering multiple pathways for derivative synthesis. Recent publications have documented novel reactions involving this compound, expanding the toolkit available to synthetic chemists. These developments contribute to the growing body of knowledge about functionalized cyclohexyl derivatives and their applications.

Quality control remains a critical aspect when working with 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane. Impurities can significantly affect research outcomes, particularly in sensitive applications like pharmaceutical development. Advanced purification techniques, including chromatography and recrystallization, ensure the compound meets the stringent requirements of modern chemical research.

The intellectual property landscape surrounding CAS 1600371-97-8 includes patents covering its synthesis methods and specific applications. Researchers should review relevant patent literature when considering commercial applications of this compound. The growing interest in this chemical entity is reflected in the increasing number of patent filings and research publications mentioning its use.

Environmental considerations for 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane focus on proper disposal methods and potential biodegradability. While comprehensive ecotoxicological data may be limited for such specialized compounds, researchers adopt precautionary measures in line with standard laboratory practices. The development of greener synthetic routes for such compounds represents an active area of research in sustainable chemistry.

Collaborations between academic institutions and industry partners have accelerated research into applications of 1600371-97-8. Such partnerships combine fundamental research expertise with industrial-scale capabilities, facilitating the translation of laboratory discoveries into practical applications. These collaborations often focus on scaling up synthesis or developing specific derivative compounds for commercial use.

In conclusion, 3-({1-(iodomethyl)-3-methylcyclohexyloxy}methyl)oxolane (CAS No. 1600371-97-8) represents a versatile and valuable compound in modern chemical research. Its unique structural features and reactivity profile make it useful across multiple disciplines, from pharmaceutical development to materials science. As research continues to uncover new applications and synthetic methods, this compound will likely maintain its importance in the chemical research landscape.